Cas no 677742-41-5 ((1R)-1-CYCLOPROPYLPROPAN-1-AMINE HYDROCHLORIDE)

• Product Name: (1R)-1-CYCLOPROPYLPROPAN-1-AMINE HYDROCHLORIDE
• CAS No: 677742-41-5
• MF: C₆H₁₄ClN
• MW: 135.635060787201
• CID: 5224775
• Update Time: 2026-03-07

(1R)-1-CYCLOPROPYLPROPAN-1-AMINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• (1R)-1-CYCLOPROPYLPROPAN-1-AMINE HYDROCHLORIDE
• (R)-1-Cyclopropylpropan-1-amine hydrochloride

• Inchi： 1S/C6H13N.ClH/c1-2-6(7)5-3-4-5;/h5-6H,2-4,7H2,1H3;1H/t6-;/m1./s1
• InChI Key： KTMLAWBZUWUSDP-FYZOBXCZSA-N
• SMILES： [C@@H](C1CC1)(N)CC.[H]Cl

Additional information on (1R)-1-CYCLOPROPYLPROPAN-1-AMINE HYDROCHLORIDE

Introduction to (1R)-1-CYCLOPROPYLPROPAN-1-AMINE HYDROCHLORIDE (CAS No. 677742-41-5)

(1R)-1-CYCLOPROPYLPROPAN-1-AMINE HYDROCHLORIDE (CAS No. 677742-41-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-α-Methylcyclopropylmethylamine hydrochloride, is a derivative of cyclopropane and propylamine, and its unique structural features make it a valuable intermediate in the synthesis of various bioactive molecules.

The chiral nature of (1R)-1-CYCLOPROPYLPROPAN-1-AMINE HYDROCHLORIDE is particularly noteworthy, as chirality plays a crucial role in the biological activity and pharmacological properties of many drugs. The presence of a chiral center can lead to significant differences in the efficacy and safety profiles of enantiomers, making the synthesis and isolation of specific enantiomers essential in drug development.

Recent studies have highlighted the potential applications of (1R)-1-CYCLOPROPYLPROPAN-1-AMINE HYDROCHLORIDE in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in neurodegenerative diseases. The researchers found that derivatives of (1R)-1-CYCLOPROPYLPROPAN-1-AMINE HYDROCHLORIDE exhibited high selectivity and potency, making them promising candidates for further preclinical evaluation.

In another study, published in the Bioorganic & Medicinal Chemistry Letters (2022), scientists explored the use of (1R)-1-CYCLOPROPYLPROPAN-1-AMINE HYDROCHLORIDE in the development of antiviral agents. The research team synthesized a series of compounds based on this chiral amine and tested their efficacy against several viral strains. The results showed that certain derivatives exhibited significant antiviral activity, particularly against influenza viruses. This finding underscores the versatility and potential of (1R)-1-CYCLOPROPYLPROPAN-1-AMINE HYDROCHLORIDE in addressing diverse therapeutic challenges.

The synthetic routes for producing (1R)-1-CYCLOPROPYLPROPAN-1-AMINE HYDROCHLORIDE have been extensively studied and optimized to ensure high yields and enantiomeric purity. One common approach involves the asymmetric reduction of a prochiral ketone using chiral catalysts or ligands. This method has been refined to achieve excellent enantioselectivity, making it suitable for large-scale production in pharmaceutical settings.

The physical and chemical properties of (1R)-1-CYCLOPROPYLPROPAN-1-AMINE HYDROCHLORIDE are also well-characterized. It is a white crystalline solid with a melting point ranging from 98 to 99°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic transformations and purification processes.

In terms of safety and handling, (1R)-1-CYCLOPROPYLPROPAN-1-AMINE HYDROCHLORIDE should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats.

The market demand for chiral intermediates like (1R)-1-CYCLOPROPYLPROPAN-1-AMINE HYDROCHLORIDE continues to grow as pharmaceutical companies increasingly focus on developing more effective and safer drugs. The ability to synthesize these compounds with high enantiomeric purity is crucial for ensuring the quality and consistency of final drug products.

In conclusion, (1R)-1-CYCLOPROPYLPROPAN-1-AMINE HYDROCHLORIDE (CAS No. 677742-41-5) is a versatile chiral amine with significant potential in pharmaceutical research and development. Its unique structural features and synthetic accessibility make it an attractive candidate for the synthesis of bioactive molecules targeting various therapeutic areas. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.